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Compound of Interest

Compound Name: 1-Ethylcyclohexene

Cat. No.: B074122

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 1-Ethylcyclohexene. The information is intended for researchers, scientists, and
professionals in drug development who require precise data for modeling, reaction design, and
process optimization. This document summarizes key quantitative data in structured tables,
details the experimental methodologies used for their determination, and provides visual
representations of experimental workflows.

Core Thermodynamic Data

The thermodynamic properties of 1-Ethylcyclohexene (CAS Registry Number: 1453-24-3,
Formula: CsHi4, Molecular Weight: 110.1968 g/mol ) have been determined through various
experimental and computational methods.[1][2][3] The following tables present a summary of
the key thermodynamic data available for this compound.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Phase Value (kJ/mol) Method Reference
Standard Molar )
o Combustion Labbauf and
Enthalpy of Liquid -106.8+ 1.0 ) o
i Calorimetry Rossini, 1961[1]
Formation (AfH°®)
Standard Molar
Enthalpy of Gas -63.58 Calculated NIST[1]
Formation (AfH°®)
Standard Molar
Gibbs Free Calculated
Gas 103.13 Cheméo
Energy of (Joback Method)
Formation (AfG®)
Table 2: Enthalpy of Combustion and Hydrogenation
Property Phase Value (kJ/mol) Method Reference
Standard Molar
Enthalpy of o Bomb Labbauf and
) Liquid -4998.5+ 1.0 ] o
Combustion Calorimetry Rossini, 1961
(AcH®)
Enthalpy of )
] o Reaction Turner and
Hydrogenation Liquid -111.3+04 )
Calorimetry Garner, 1958
(AhH®)
Table 3: Heat Capacity and Entropy
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Temperatur
Property Phase Value K) Method Reference
e

Molar Heat

Capacity at

Constant Gas 164.5 J/mol-K  298.15 Estimated NIST
Pressure

(Cp)

Molar Heat
Capacity at
Constant Gas 239.3 J/mol-K 500 Estimated NIST

Pressure
(Cp)

Molar Heat

Capacity at

Constant Gas 329.8 Jmol-K 1000 Estimated NIST
Pressure

(Cp)

Standard
Molar Gas 373.9 J/mol-K  298.15 Estimated NIST
Entropy (S°)

Table 4: Phase Change and Critical Properties
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Property Value Unit Method Reference
Normal Boiling )
] 409.3 K Experimental NIST[4]

Point
Enthalpy of
Vaporization 43.22 kJ/mol Estimated NIST[1]
(AvapH)
Critical )

606.6 K Estimated NIST[4]
Temperature (Tc)
Critical Pressure ]

3.1 MPa Estimated NIST
(Pc)
Critical Density i

2.49 mol/L Estimated NIST

(pc)

Experimental Protocols

The accurate determination of the thermodynamic properties of 1-Ethylcyclohexene relies on
precise and well-established experimental techniques. The following sections detail the
methodologies for the key experiments cited.

Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion of liquid 1-Ethylcyclohexene is determined using a high-
precision bomb calorimeter.

Methodology Outline:

o Sample Preparation: A precisely weighed sample of high-purity 1-Ethylcyclohexene is
encapsulated in a gelatin capsule or a thin-walled glass ampoule to prevent evaporation. The
encapsulated sample is then placed in a platinum crucible within the combustion bomb.

o Bomb Assembly: A known length of platinum or iron fuse wire is connected to the electrodes
inside the bomb, with the wire in contact with the sample. A small, known amount of distilled
water (typically 1 mL) is added to the bottom of the bomb to ensure that the water formed
during combustion is in the liquid state.
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e Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen.
It is then filled with high-purity oxygen to a pressure of approximately 30 atmospheres.

o Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a precisely
measured quantity of water. The calorimeter is equipped with a stirrer and a high-precision
thermometer.

o Combustion and Temperature Measurement: The system is allowed to reach thermal
equilibrium. The initial temperature is recorded over a period of time to establish a baseline.
The sample is then ignited by passing an electric current through the fuse wire. The
temperature of the water in the calorimeter is recorded at short intervals until it reaches a
maximum and then begins to cool.

o Data Analysis: The corrected temperature rise is determined by accounting for heat
exchange with the surroundings. The heat capacity of the calorimeter system (the
“calorimeter constant") is determined by burning a standard substance with a known heat of
combustion, such as benzoic acid. The enthalpy of combustion of 1-Ethylcyclohexene is
then calculated from the corrected temperature rise, the calorimeter constant, and the mass
of the sample, with corrections made for the heat of formation of nitric acid (from residual
nitrogen) and the heat of combustion of the fuse wire.

Reaction Calorimetry for Enthalpy of Hydrogenation

The enthalpy of hydrogenation of 1-Ethylcyclohexene is measured using a reaction
calorimeter, which determines the heat evolved during the catalytic hydrogenation of the double
bond.

Methodology Outline:

o Reactant Preparation: A known mass of 1-Ethylcyclohexene is dissolved in a suitable
solvent, such as glacial acetic acid or a hydrocarbon, and placed in the reaction vessel of the
calorimeter.

o Catalyst Introduction: A small amount of a hydrogenation catalyst, typically Adams' catalyst
(platinum dioxide) or palladium on carbon, is added to the reaction vessel.
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o Calorimeter Assembly: The reaction vessel is sealed and placed within the calorimeter. The
system is allowed to come to thermal equilibrium, and the initial temperature is recorded.

e Hydrogenation Reaction: A stream of pure hydrogen gas is introduced into the reaction
mixture while stirring vigorously. The hydrogenation of the carbon-carbon double bond is an
exothermic process, causing the temperature of the system to rise.

o Temperature Monitoring: The temperature is monitored continuously until the reaction is
complete, indicated by the cessation of hydrogen uptake and a stable final temperature.

o Calculation: The heat capacity of the calorimeter and its contents is determined through
electrical calibration or by performing a reaction with a known enthalpy change. The enthalpy
of hydrogenation is then calculated from the observed temperature change, the heat
capacity of the system, and the number of moles of 1-Ethylcyclohexene reacted.

Visualizations

The following diagrams illustrate the experimental workflows for the determination of the
enthalpy of combustion and hydrogenation of 1-Ethylcyclohexene.
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Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cyclohexene, 1-ethyl- [webbook.nist.gov]
e 2. 1-Ethylcyclohexene | C8H14 | CID 73937 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 3. 1l-ethylcyclohexene [stenutz.eu]

e 4. 1l-ethylcyclohexene -- Critically Evaluated Thermophysical Property Data from NIST/TRC
Web Thermo Tables (WTT) [wtt-pro.nist.gov]

 To cite this document: BenchChem. [Thermodynamic Properties of 1-Ethylcyclohexene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b074122#thermodynamic-properties-of-1-
ethylcyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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